![molecular formula C23H19ClN4O2S B2382975 3-(2-chlorophenyl)-5-methyl-N-[2-(4-methylphenyl)-2,6-dihydro-4H-thieno[3,4-c]pyrazol-3-yl]isoxazole-4-carboxamide CAS No. 361172-37-4](/img/structure/B2382975.png)
3-(2-chlorophenyl)-5-methyl-N-[2-(4-methylphenyl)-2,6-dihydro-4H-thieno[3,4-c]pyrazol-3-yl]isoxazole-4-carboxamide
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Overview
Description
3-(2-chlorophenyl)-5-methyl-N-[2-(4-methylphenyl)-2,6-dihydro-4H-thieno[3,4-c]pyrazol-3-yl]isoxazole-4-carboxamide is a useful research compound. Its molecular formula is C23H19ClN4O2S and its molecular weight is 450.94. The purity is usually 95%.
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Scientific Research Applications
1. Synthesis Methods and Structural Analysis
- The synthesis and structural characterization of various isoxazole derivatives have been conducted, highlighting the methodologies involved in creating these complex compounds. For instance, Kariuki, Abdel-Wahab, and El‐Hiti (2021) focused on the synthesis and crystalline structure determination of isoxazole compounds through single crystal diffraction, elucidating their molecular conformations and interactions (Kariuki, Abdel-Wahab, & El‐Hiti, 2021).
2. Pharmacological Applications and Molecular Modeling
- Studies have explored the pharmacological applications of these compounds, particularly in relation to their potential antiobesity effects. Srivastava et al. (2007) synthesized diaryl dihydropyrazole-3-carboxamides and evaluated their appetite suppression and body weight reduction capabilities in animal models, attributing these effects to CB1 antagonistic activity (Srivastava et al., 2007). Moreover, molecular modeling studies were conducted to understand the interactions of these compounds with the CB1 receptor.
3. Crystal Structure and Hirshfeld Surface Analysis
- The crystal structure of synthesized pyrazole derivatives has been examined using methods like X-ray diffraction and Hirshfeld surface analysis. For example, Prabhuswamy et al. (2016) detailed the crystal and molecular structure of a specific pyrazole derivative, highlighting its thermal stability and intermolecular interactions (Prabhuswamy et al., 2016).
4. Antimicrobial Properties
- Various pyrazole derivatives have been studied for their antimicrobial properties. Ragavan, Vijayakumar, and Kumari (2010) synthesized novel pyrazole derivatives and screened them for antibacterial and antifungal activities, finding significant efficacy against various pathogens (Ragavan, Vijayakumar, & Kumari, 2010).
5. Anticancer Potential
- Research has also been directed towards assessing the anticancer potential of these compounds. For instance, Atta and Abdel‐Latif (2021) synthesized new thiophene derivatives with potential cytotoxic effects against various cancer cell lines (Atta & Abdel‐Latif, 2021).
Mechanism of Action
Target of Action
The primary targets of this compound are Leishmania aethiopica and Plasmodium berghei . These are the causative agents of leishmaniasis and malaria, respectively .
Mode of Action
The compound interacts with its targets by binding to the Lm-PTR1 pocket (active site) . This interaction is characterized by a lower binding free energy, which indicates a strong and favorable interaction .
Biochemical Pathways
The compound affects the biochemical pathways of Leishmania aethiopica and Plasmodium berghei, leading to their inhibition
Pharmacokinetics
The compound has been shown to have potent in vitro and in vivo antileishmanial and antimalarial activities , suggesting that it has sufficient bioavailability to exert its effects.
Result of Action
The compound exhibits superior antipromastigote activity, being 174- and 2.6-fold more active than the standard drugs miltefosine and amphotericin B deoxycholate, respectively . Furthermore, it elicits better inhibition effects against Plasmodium berghei, with 70.2% and 90.4% suppression .
properties
IUPAC Name |
3-(2-chlorophenyl)-5-methyl-N-[2-(4-methylphenyl)-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]-1,2-oxazole-4-carboxamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H19ClN4O2S/c1-13-7-9-15(10-8-13)28-22(17-11-31-12-19(17)26-28)25-23(29)20-14(2)30-27-21(20)16-5-3-4-6-18(16)24/h3-10H,11-12H2,1-2H3,(H,25,29) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VWRCDZREORZAJI-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)N2C(=C3CSCC3=N2)NC(=O)C4=C(ON=C4C5=CC=CC=C5Cl)C |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H19ClN4O2S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
450.9 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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